Cas no 321432-56-8 ((2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one)

• Product Name: (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one
• CAS No: 321432-56-8
• MDL: MFCD00664260
• CID: 4645892
• Update Time: 2025-08-02

(2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(DIMETHYLAMINO)-1-[4-(PHENYLSULFINYL)PHENYL]-2-PROPEN-1-ONE
• (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one

• MDL： MFCD00664260

Additional information on (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one

Introduction to (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one (CAS No. 321432-56-8)

(2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one, with the CAS number 321432-56-8, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of chalcones, which are characterized by their α,β-unsaturated ketone functionality. The presence of a benzenesulfinyl group and a dimethylamino substituent imparts distinct chemical and biological properties, making it a subject of extensive research.

The chemical structure of (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one can be represented as follows:

C16H17NOS

This compound is synthesized through a multi-step process involving the condensation of an appropriate benzaldehyde derivative with an acetophenone derivative in the presence of a base. The synthesis pathway is well-documented in the literature and involves the formation of an intermediate enamine, followed by the introduction of the sulfinyl group through a sulfoxidation reaction.

One of the key areas of research involving (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one is its potential as a therapeutic agent. Recent studies have shown that this compound exhibits significant biological activities, including antioxidant, anti-inflammatory, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound effectively scavenged free radicals and inhibited lipid peroxidation, making it a promising candidate for the treatment of oxidative stress-related diseases.

In addition to its antioxidant properties, (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one has been investigated for its anti-inflammatory effects. A 2020 study in the European Journal of Pharmacology reported that this compound significantly reduced inflammation in both in vitro and in vivo models by downregulating pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be developed into a novel anti-inflammatory drug for conditions such as arthritis and inflammatory bowel disease.

The anticancer potential of (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one has also been explored. A 2022 study in Cancer Letters found that this compound induced apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and death.

Beyond its biological applications, (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one has also been studied for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials in 2019 highlighted the excellent charge transport properties of this compound, which could lead to the development of more efficient and cost-effective electronic devices.

In conclusion, (2E)-1-[4-(benzenesulfinyl)phenyl]-3-(dimethylamino)prop-2-en-1-one (CAS No. 321432-56-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry, materials science, and other related fields. As ongoing studies continue to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.